Cas no 898769-49-8 (Cyclopropyl 2-(4-methylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(4-methylphenyl)ethyl ketone
• CAS No: 898769-49-8
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD03843040
• CID: 1068368
• PubChem ID: 24725761
• Update Time: 2025-05-21

Cyclopropyl 2-(4-methylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 2-(4-methylphenyl)ethyl ketone
• 1-cyclopropyl-3-(4-methylphenyl)propan-1-one
• CYCLOPROPYL2-(4-METHYLPHENYL)ETHYLKETONE
• MFCD03843040
• DTXSID90644154
• 898769-49-8
• AKOS012659675

• MDL： MFCD03843040
• Inchi： 1S/C13H16O/c1-10-2-4-11(5-3-10)6-9-13(14)12-7-8-12/h2-5,12H,6-9H2,1H3
• InChI Key： OUAUZMGYEYWRTK-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=CC=1)C1CC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.90670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclopropyl 2-(4-methylphenyl)ethyl ketone

Comprehensive Overview of Cyclopropyl 2-(4-methylphenyl)ethyl ketone (CAS No. 898769-49-8)

Cyclopropyl 2-(4-methylphenyl)ethyl ketone (CAS No. 898769-49-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance synthesis. This ketone derivative, characterized by its unique cyclopropyl and 4-methylphenyl functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for "cyclopropyl ketone applications" or "898769-49-8 synthesis methods," highlighting its relevance in modern chemistry.

The molecular structure of Cyclopropyl 2-(4-methylphenyl)ethyl ketone features a cyclopropane ring attached to a ketone group, which is further linked to a 2-(4-methylphenyl)ethyl moiety. This arrangement imparts distinct chemical properties, making it valuable for constructing complex molecules. Recent trends show growing interest in "sustainable ketone synthesis" and "green chemistry approaches," aligning with the compound's potential for eco-friendly applications. Its stability and reactivity profile also make it a candidate for "high-value chemical intermediates."

In pharmaceutical research, Cyclopropyl 2-(4-methylphenyl)ethyl ketone is explored for its role in drug discovery, particularly in modulating biological activity. Queries like "ketone derivatives in medicine" or "CAS 898769-49-8 pharmacological uses" reflect this focus. The compound's ability to act as a scaffold for bioactive molecules has been studied in contexts such as enzyme inhibition and receptor binding. Additionally, its aromatic methyl group enhances lipophilicity, a property often sought in drug design.

The agrochemical sector also benefits from this compound, where it serves as a precursor for pesticides and herbicides. Searches for "cyclopropyl ketones in agriculture" underscore its utility. Its structural motifs contribute to the development of compounds with targeted action against pests while minimizing environmental impact. This aligns with the global push toward "precision agrochemicals" and "reduced ecological footprint."

From a synthetic chemistry perspective, Cyclopropyl 2-(4-methylphenyl)ethyl ketone is notable for its compatibility with various reaction conditions. Laboratories often investigate "898769-49-8 catalytic reactions" or "cyclopropyl ketone stability" to optimize its use. Advances in catalytic hydrogenation and cross-coupling reactions have further expanded its applications, making it a staple in industrial and academic settings.

In the fragrance industry, the compound's methylphenyl component contributes to aromatic profiles, driving searches for "ketone-based fragrances." Its ability to blend with other odorants makes it a valuable ingredient for creating long-lasting scents. This intersects with consumer demand for "natural-inspired synthetic aromas" and "sustainable perfume ingredients."

Quality control and analytical methods for CAS No. 898769-49-8 are critical topics, as evidenced by queries like "HPLC analysis of cyclopropyl ketones." Techniques such as gas chromatography and mass spectrometry ensure purity and consistency, meeting regulatory standards. This is particularly important for industries requiring high-precision intermediates.

Looking ahead, Cyclopropyl 2-(4-methylphenyl)ethyl ketone is poised to play a pivotal role in emerging technologies. Innovations in "biocatalysis" and "flow chemistry" may unlock new synthetic pathways, while its adaptability aligns with the "circular economy" paradigm. As research continues, this compound will likely remain a focal point for interdisciplinary applications.